Cas no 1181479-06-0 (2-Cyano-3-(2,5-difluorophenyl)-N-(2,4,6-trimethylphenyl)-2-propenamide)

2-Cyano-3-(2,5-difluorophenyl)-N-(2,4,6-trimethylphenyl)-2-propenamide is a specialized organic compound featuring a cyanoacrylamide backbone with distinct fluorophenyl and trimethylphenyl substituents. Its molecular structure confers notable reactivity and selectivity, making it valuable in synthetic organic chemistry, particularly in the development of fluorinated intermediates or bioactive molecules. The presence of electron-withdrawing cyano and difluorophenyl groups enhances its utility in cross-coupling reactions or as a precursor for heterocyclic synthesis. The sterically hindered trimethylphenyl moiety may further influence its stability and interaction specificity. This compound is suited for research applications requiring precise structural modifications, offering potential in pharmaceutical or agrochemical discovery.

2-Cyano-3-(2,5-difluorophenyl)-N-(2,4,6-trimethylphenyl)-2-propenamide structure

1181479-06-0 structure

Product name:2-Cyano-3-(2,5-difluorophenyl)-N-(2,4,6-trimethylphenyl)-2-propenamide

CAS No:1181479-06-0

MF:C₁₉H₁₆F₂N₂O

MW:326.339951515198

CID:5449631

PubChem ID:45906758

2-Cyano-3-(2,5-difluorophenyl)-N-(2,4,6-trimethylphenyl)-2-propenamide Chemical and Physical Properties

Names and Identifiers

- Z449712102
- EN300-26580864
- 1181479-06-0
- 2-cyano-3-(2,5-difluorophenyl)-n-(2,4,6-trimethylphenyl)prop-2-enamide
- (E)-2-cyano-3-(2,5-difluorophenyl)-N-(2,4,6-trimethylphenyl)prop-2-enamide
- 2-Cyano-3-(2,5-difluorophenyl)-N-(2,4,6-trimethylphenyl)-2-propenamide
- Inchi： 1S/C19H16F2N2O/c1-11-6-12(2)18(13(3)7-11)23-19(24)15(10-22)8-14-9-16(20)4-5-17(14)21/h4-9H,1-3H3,(H,23,24)
- InChI Key： MJFAIOAIXJWPON-UHFFFAOYSA-N
- SMILES： C(NC1=C(C)C=C(C)C=C1C)(=O)C(C#N)=CC1=CC(F)=CC=C1F

Computed Properties

Exact Mass: 326.12306946g/mol
Monoisotopic Mass: 326.12306946g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 24
Rotatable Bond Count: 3
Complexity: 527
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 1
Undefined Bond Stereocenter Count: 0
XLogP3: 5
Topological Polar Surface Area: 52.9Å²

Experimental Properties

Density: 1.263±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
Boiling Point: 492.1±45.0 °C(Predicted)
pka: 10.71±0.70(Predicted)

2-Cyano-3-(2,5-difluorophenyl)-N-(2,4,6-trimethylphenyl)-2-propenamide Pricemore >>

Enterprise	No.	Product name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-26580864-0.05g		1181479-06-0	90%	0.05g	$246.0	2023-09-13

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Additional information on 2-Cyano-3-(2,5-difluorophenyl)-N-(2,4,6-trimethylphenyl)-2-propenamide

Comprehensive Overview of 2-Cyano-3-(2,5-difluorophenyl)-N-(2,4,6-trimethylphenyl)-2-propenamide (CAS No. 1181479-06-0)

The compound 2-Cyano-3-(2,5-difluorophenyl)-N-(2,4,6-trimethylphenyl)-2-propenamide (CAS No. 1181479-06-0) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a cyano group, a difluorophenyl ring, and a trimethylphenyl amide, makes it a subject of interest for scientists exploring novel bioactive compounds. This article delves into its properties, applications, and relevance to current trends in drug discovery and sustainable chemistry.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability, traits highly sought after in drug development. The presence of fluorine atoms in 2-Cyano-3-(2,5-difluorophenyl)-N-(2,4,6-trimethylphenyl)-2-propenamide aligns with this trend, as fluorination often improves a molecule's binding affinity and pharmacokinetics. Researchers are particularly intrigued by its potential as a kinase inhibitor, a class of compounds pivotal in treating cancers and inflammatory diseases.

Another area of growing interest is the compound's role in agrochemical innovation. The cyano group and aryl substituents in its structure suggest possible herbicidal or fungicidal activity, addressing the need for eco-friendly crop protection solutions. With global attention on sustainable agriculture, this molecule could contribute to reducing environmental impact while maintaining efficacy.

Synthetic accessibility is another highlight. The compound's modular design allows for straightforward derivatization, enabling structure-activity relationship (SAR) studies. This flexibility is crucial for optimizing lead compounds in medicinal chemistry projects. Laboratories focusing on high-throughput screening may find this molecule valuable for identifying new biological targets.

From a commercial perspective, CAS No. 1181479-06-0 is gaining traction among suppliers catering to pharmaceutical intermediates and fine chemicals. Its inclusion in catalogs reflects the industry's shift toward tailor-made building blocks for drug discovery. Regulatory compliance and scalability further enhance its appeal for industrial applications.

In summary, 2-Cyano-3-(2,5-difluorophenyl)-N-(2,4,6-trimethylphenyl)-2-propenamide exemplifies the intersection of cutting-edge chemistry and real-world challenges. Whether in precision medicine or green agrochemicals, its multifaceted utility positions it as a compound to watch in the coming years.